Cas no 339103-54-7 (2-(methylamino)-4-phenylpyridine-3-carbonitrile)

• Product Name: 2-(methylamino)-4-phenylpyridine-3-carbonitrile
• CAS No: 339103-54-7
• MDL: MFCD01444225
• CID: 4648832
• Update Time: 2025-07-22

2-(methylamino)-4-phenylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-4-phenylpyridine-3-carbonitrile

• MDL： MFCD01444225

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(methylamino)-4-phenylpyridine-3-carbonitrile

Introduction to 2-(methylamino)-4-phenylpyridine-3-carbonitrile (CAS No. 339103-54-7)

2-(methylamino)-4-phenylpyridine-3-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 339103-54-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of both a methylamino group at the 2-position and a phenyl substituent at the 4-position, along with a nitrile group at the 3-position, imparts unique electronic and steric properties that make it a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-(methylamino)-4-phenylpyridine-3-carbonitrile positions it as a versatile scaffold for designing molecules with potential biological activity. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key structural components in therapeutic agents targeting various diseases. The nitrile group, in particular, is known for its ability to enhance binding affinity and metabolic stability, while the methylamino and phenyl groups contribute to specific interactions with biological targets.

In recent years, there has been growing interest in developing novel pyridine-based compounds for their applications in oncology, neurology, and anti-inflammatory therapies. The unique combination of functional groups in 2-(methylamino)-4-phenylpyridine-3-carbonitrile suggests potential utility as an intermediate or lead compound in the synthesis of novel pharmacophores. For instance, studies have demonstrated that pyridine derivatives can modulate enzyme activity and receptor binding, making them valuable tools in the quest to develop more effective and selective drugs.

One of the most compelling aspects of 2-(methylamino)-4-phenylpyridine-3-carbonitrile is its potential to serve as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor the compound's properties to meet specific pharmacological requirements. This flexibility is particularly important in drug discovery, where optimizing potency, selectivity, and pharmacokinetic profiles is essential for successful therapeutic intervention.

Recent advancements in computational chemistry have further enhanced the appeal of 2-(methylamino)-4-phenylpyridine-3-carbonitrile as a research tool. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets such as kinases, G protein-coupled receptors (GPCRs), and ion channels. These studies have provided valuable insights into its potential applications and have guided the design of more refined derivatives.

The synthesis of 2-(methylamino)-4-phenylpyridine-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as cyanation and amination. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis, making it crucial for researchers to employ robust methodologies.

In addition to its synthetic significance, 2-(methylamino)-4-phenylpyridine-3-carbonitrile has been explored in several preclinical studies aimed at evaluating its biological activity. Initial findings suggest that this compound exhibits promising properties in vitro, including interactions with enzymes and receptors relevant to human health. While further research is needed to fully elucidate its therapeutic potential, these preliminary results underscore its value as a candidate for drug development.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 2-(methylamino)-4-phenylpyridine-3-carbonitrile due to their diverse biological activities and synthetic accessibility. As our understanding of molecular interactions grows, so too does the demand for innovative compounds that can address unmet medical needs. This compound represents an exciting opportunity for researchers to contribute to this effort by developing new derivatives with enhanced efficacy and reduced side effects.

Future directions in the study of 2-(methylamino)-4-phenylpyridine-3-carbonitrile may include exploring its role in combinatorial therapy regimens or investigating its potential as an adjuvant in existing treatments. The ability to modify its structure while retaining key pharmacological properties makes it an ideal candidate for such investigations. Moreover, advancements in green chemistry principles may lead to more sustainable synthetic methods, reducing environmental impact without compromising yield or quality.

In conclusion,2-(methylamino)-4-phenylpyridine-3-carbonitrile (CAS No. 339103-54-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.